Cas no 1203278-96-9 (N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide
• CAS No: 1203278-96-9
• MF: C₁₄H₁₄N₄O₃S
• MW: 318.350961208344
• CID: 5908797
• PubChem ID: 45503203
• Update Time: 2025-10-29

N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]furan-2-carboxamide
• VU0519169-1
• AKOS024517224
• N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)furan-2-carboxamide
• N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}furan-2-carboxamide
• F5689-1326
• 1203278-96-9
• N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide

• Inchi： 1S/C14H14N4O3S/c1-17-12(11-5-3-9-22-11)16-18(14(17)20)7-6-15-13(19)10-4-2-8-21-10/h2-5,8-9H,6-7H2,1H3,(H,15,19)
• InChI Key： MIEYSEPAZYQSFL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCN1C(=O)N(C)C(C2SC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 318.07866149g/mol
• Monoisotopic Mass: 318.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide

N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide (CAS No. 1203278-96-9): An Overview

N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide (CAS No. 1203278-96-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities.

The chemical structure of N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide is characterized by a furan ring and a thiophene ring, both of which are fused to a central 1,2,4-triazole moiety. The presence of these heterocyclic rings imparts the compound with enhanced stability and reactivity, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}furan-2-carboxamide exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers found that the compound effectively inhibits the growth of these fungi by disrupting their cell membrane integrity and interfering with essential metabolic pathways.

In addition to its antifungal properties, this compound has also shown promise in the field of cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that N-{2-4-methyl-5-o xo -3-(thiophen - 2 - yl) - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 1 - ylethyl}furan - 2 - carboxamide possesses significant cytotoxic activity against several human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase-dependent pathways.

The structural versatility of N-{2-[4-methyl]-5-o xo -3-(thiophen - 2 - yl) - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - ylethyl}furan - carboxamide has also made it an attractive target for drug design and development. Researchers have explored various structural modifications to enhance its pharmacological properties and reduce potential side effects. For example, substituting different functional groups on the furan and thiophene rings has been shown to improve solubility and bioavailability while maintaining or even enhancing biological activity.

The synthesis of N-{[4-methyl]-5-o xo -3-(thiophen - yl) - dihydro - triazolylethyl}furan-carboxamide typically involves a multi-step process that includes the formation of the central triazole ring through a cyclocondensation reaction followed by functionalization of the furan and thiophene rings. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, N-{[methyl]-oxo-thiophenyl-dihydro-triazolylethyl}furan-carboxamide (CAS No. 1203278–96–9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an important subject of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play a significant role in the development of new therapeutic agents for various diseases.